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molecular formula C7H8O B1280935 Methoxy(benzene-d5) CAS No. 50629-14-6

Methoxy(benzene-d5)

Cat. No. B1280935
CAS RN: 50629-14-6
M. Wt: 113.17 g/mol
InChI Key: RDOXTESZEPMUJZ-VIQYUKPQSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09296753B2

Procedure details

In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, a methanol/water mixture or an acetone/heptane mixture. In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, or an acetone/heptane mixture.
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
isopropyl acetate
Name
anisole
[Compound]
Name
heptanes

Identifiers

REACTION_CXSMILES
[C:1]([O:4][CH2:5][CH3:6])(=[O:3])[CH3:2].O1CCC[CH2:8]1.[CH2:12]([C:16](C)=O)[CH:13](C)[CH3:14].C(C(C)=O)C>CC(C)=O.C(OC)(C)(C)C.O1CCOCC1.C(#N)C.C(O)C.CO.[N+](C)([O-])=O>[C:1]([O:4][CH:5]([CH3:8])[CH3:6])(=[O:3])[CH3:2].[C:5]1([O:4][CH3:1])[CH:6]=[CH:14][CH:13]=[CH:12][CH:16]=1

Inputs

Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(C)C)C(=O)C
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)(C)OC
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)#N
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
[N+](=O)([O-])C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
isopropyl acetate
Type
product
Smiles
C(C)(=O)OC(C)C
Name
anisole
Type
product
Smiles
C1(=CC=CC=C1)OC
[Compound]
Name
heptanes
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US09296753B2

Procedure details

In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, a methanol/water mixture or an acetone/heptane mixture. In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, or an acetone/heptane mixture.
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
isopropyl acetate
Name
anisole
[Compound]
Name
heptanes

Identifiers

REACTION_CXSMILES
[C:1]([O:4][CH2:5][CH3:6])(=[O:3])[CH3:2].O1CCC[CH2:8]1.[CH2:12]([C:16](C)=O)[CH:13](C)[CH3:14].C(C(C)=O)C>CC(C)=O.C(OC)(C)(C)C.O1CCOCC1.C(#N)C.C(O)C.CO.[N+](C)([O-])=O>[C:1]([O:4][CH:5]([CH3:8])[CH3:6])(=[O:3])[CH3:2].[C:5]1([O:4][CH3:1])[CH:6]=[CH:14][CH:13]=[CH:12][CH:16]=1

Inputs

Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(C)C)C(=O)C
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)(C)OC
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)#N
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
[N+](=O)([O-])C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
isopropyl acetate
Type
product
Smiles
C(C)(=O)OC(C)C
Name
anisole
Type
product
Smiles
C1(=CC=CC=C1)OC
[Compound]
Name
heptanes
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US09296753B2

Procedure details

In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, a methanol/water mixture or an acetone/heptane mixture. In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, or an acetone/heptane mixture.
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
isopropyl acetate
Name
anisole
[Compound]
Name
heptanes

Identifiers

REACTION_CXSMILES
[C:1]([O:4][CH2:5][CH3:6])(=[O:3])[CH3:2].O1CCC[CH2:8]1.[CH2:12]([C:16](C)=O)[CH:13](C)[CH3:14].C(C(C)=O)C>CC(C)=O.C(OC)(C)(C)C.O1CCOCC1.C(#N)C.C(O)C.CO.[N+](C)([O-])=O>[C:1]([O:4][CH:5]([CH3:8])[CH3:6])(=[O:3])[CH3:2].[C:5]1([O:4][CH3:1])[CH:6]=[CH:14][CH:13]=[CH:12][CH:16]=1

Inputs

Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(C)C)C(=O)C
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)(C)OC
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)#N
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
[N+](=O)([O-])C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
isopropyl acetate
Type
product
Smiles
C(C)(=O)OC(C)C
Name
anisole
Type
product
Smiles
C1(=CC=CC=C1)OC
[Compound]
Name
heptanes
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US09296753B2

Procedure details

In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, a methanol/water mixture or an acetone/heptane mixture. In some embodiments, Form A was obtained from ethyl acetate, isopropyl acetate, tetrahydrofuran, methyl isobutyl ketone (MIBK), methyl ethyl ketone (MEK), nitromethane, methanol, ethanol, acetonitrile, dioxane, methyl tert-butyl ether (MTBE), anisole, acetone, heptanes, or an acetone/heptane mixture.
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
isopropyl acetate
Name
anisole
[Compound]
Name
heptanes

Identifiers

REACTION_CXSMILES
[C:1]([O:4][CH2:5][CH3:6])(=[O:3])[CH3:2].O1CCC[CH2:8]1.[CH2:12]([C:16](C)=O)[CH:13](C)[CH3:14].C(C(C)=O)C>CC(C)=O.C(OC)(C)(C)C.O1CCOCC1.C(#N)C.C(O)C.CO.[N+](C)([O-])=O>[C:1]([O:4][CH:5]([CH3:8])[CH3:6])(=[O:3])[CH3:2].[C:5]1([O:4][CH3:1])[CH:6]=[CH:14][CH:13]=[CH:12][CH:16]=1

Inputs

Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Name
methyl isobutyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(C)C)C(=O)C
Name
methyl ethyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C
Name
methyl tert-butyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)(C)OC
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)#N
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Name
nitromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
[N+](=O)([O-])C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
isopropyl acetate
Type
product
Smiles
C(C)(=O)OC(C)C
Name
anisole
Type
product
Smiles
C1(=CC=CC=C1)OC
[Compound]
Name
heptanes
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.